BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of Methyl 2-
bromo-6-methoxybenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 2-bromo-6-
Compound Name:
methoxybenzoate

Cat. No.: B030978

An In-depth Technical Guide to Methyl 2-bromo-
6-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-bromo-6-methoxybenzoate is an aromatic ester that holds significant potential as a
versatile building block in organic synthesis, particularly in the development of novel
pharmaceutical agents and natural products. Its unique substitution pattern, featuring a
bromine atom and a methoxy group ortho to the methyl ester, provides multiple reactive sites
for a variety of chemical transformations. This guide offers a comprehensive overview of the
known physical and chemical properties of Methyl 2-bromo-6-methoxybenzoate, along with
detailed experimental protocols for its synthesis and potential applications.

Core Physical and Chemical Properties

At present, specific experimental data for the physical properties of Methyl 2-bromo-6-
methoxybenzoate (CAS No: 31786-46-6, Molecular Weight: 245.07 g/mol ) are not readily
available in public literature. However, by examining the properties of its isomers, we can
estimate its likely characteristics. It is important to note that these are estimations and should
be confirmed by experimental analysis.
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Table 1: Estimated and Known Physical Properties of Methyl Bromo-Methoxybenzoate Isomers

Methyl 2-bromo-6-

Methyl 2-bromo-5- Methyl 4-bromo-2-

Property methoxybenzoate
. methoxybenzoate methoxybenzoate
(Estimated)
CAS Number 31786-46-6 35450-36-3 139102-34-4
Molecular Weight (
245.07 245.07 245.07

g/mol )

Physical State

Likely a liquid or low-

melting solid

Low-melting solid

100-108 @ 0.01

Boiling Point (°C) 271 mmHg[1]
Melting Point (°C) 33[1]
Density (g/mL) 1.520 @ 25 °C

Refractive Index n20/D 1.563

Synthesis and Reactivity

The primary route for the synthesis of Methyl 2-bromo-6-methoxybenzoate is through the

esterification of its corresponding carboxylic acid, 2-bromo-6-methoxybenzoic acid.

Experimental Protocol: Esterification of 2-bromo-6-
methoxybenzoic acid

Objective: To synthesize Methyl 2-bromo-6-methoxybenzoate via acid-catalyzed

esterification.

Materials:

e 2-bromo-6-methoxybenzoic acid

¢ Anhydrous methanol (MeOH)
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o Concentrated sulfuric acid (H2SOa)

e Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
» Round-bottom flask

» Reflux condenser

e Stirring apparatus

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 2-bromo-6-methoxybenzoic acid in an excess of anhydrous
methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction progress
should be monitored by thin-layer chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
 Remove the excess methanol using a rotary evaporator.
o Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.

o Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid), and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

Methyl 2-bromo-6-methoxybenzoate.

e The crude product can be further purified by column chromatography or distillation if

necessary.

Diagram 1: Synthesis of Methyl 2-bromo-6-methoxybenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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